2-(4-Ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid

• Molecular Formula: C10H16F2O3
• Molecular Weight: 222.23 g/mol
• IUPAC Name: 2-(4-ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid
• InChI: InChI=1S/C10H16F2O3/c1-2-7-3-5-9(15,6-4-7)10(11,12)8(13)14/h7,15H,2-6H2,1H3,(H,13,14)
• InChI Key: JBNOTXMNRDNSCA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)(C(C(=O)O)(F)F)O

Description

2-(4-Ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid is a fluorinated carboxylic acid derivative characterized by a cyclohexyl ring substituted with an ethyl group and a hydroxyl group at the 1- and 4-positions, respectively. The difluoroacetic acid moiety (-CF₂COOH) enhances its metabolic stability and electronic properties, making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid typically involves multi-step organic reactions. One common approach is to start with the cyclohexyl ring and introduce the ethyl and hydroxyl groups through a series of substitution and addition reactions. The difluoroacetic acid moiety can be introduced via a nucleophilic substitution reaction using appropriate fluorinating agents.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The process may also involve purification steps such as crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(4-Ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to remove the hydroxyl group or to convert the difluoroacetic acid moiety to a simpler acid.

Substitution: The difluoroacetic acid moiety can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents like lithium aluminum hydride or sodium borohydride, and fluorinating agents like diethylaminosulfur trifluoride (DAST). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield a ketone or carboxylic acid, while substitution reactions can introduce various functional groups to the difluoroacetic acid moiety.

Scientific Research Applications

2-(4-Ethyl-1-hydroxycyclohexyl)-2,2-difluoroacetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies of enzyme interactions and metabolic pathways.

Industry: The compound

Comparison with Similar Compounds

Key Features :

• Structural Motif : Cyclohexyl backbone with ethyl and hydroxyl substituents.
• Functional Groups : Difluoroacetic acid (electron-withdrawing), hydroxyl (polar, hydrogen-bonding).
• Hypothetical Molecular Formula : C₁₀H₁₆F₂O₃ (estimated based on analogs like 2-(4-ethylphenyl)-2,2-difluoroacetic acid, C₁₀H₁₁F₂O₂ ).

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

Difluoroacetic acid derivatives vary primarily in their aromatic or aliphatic substituents, which influence solubility, acidity, and reactivity.

Compound Name	Substituents	Molecular Formula	Physical State	Key Properties	Reference
2-(4-Ethylphenyl)-2,2-difluoroacetic acid	4-Ethylphenyl	C₁₀H₁₁F₂O₂	White solid	LogP: ~2.1 (estimated); mp: 120–125°C
2-(2,4-Dichlorophenyl)-2,2-difluoroacetic acid	2,4-Dichlorophenyl	C₈H₅Cl₂F₂O₂	Not reported	Used as a pesticide intermediate
2-(3,5-Bis(trifluoromethyl)phenyl)-2,2-difluoroacetic acid	3,5-Bis(trifluoromethyl)phenyl	C₁₀H₅F₈O₂	White solid	¹⁹F NMR: -63.70, -104.75 ppm
2-(4-Bromophenyl)-2,2-difluoroacetic acid	4-Bromophenyl	C₈H₅BrF₂O₂	Not reported	CAS: 913574-93-3

Key Observations :

• Electron-Withdrawing Groups (e.g., -Cl, -CF₃): Enhance acidity (pKa reduction) and stabilize intermediates in nucleophilic reactions .
• Hydrophobic Substituents (e.g., ethyl, bromo): Increase lipophilicity, improving membrane permeability .

Challenges :

• Temperature Sensitivity : Low temperatures (-78°C) are critical to prevent decomposition in Cu-mediated syntheses .
• Purification : Reverse-phase chromatography (ODS) is effective for polar analogs .